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Compound of Interest

Compound Name: D-Glucosaminic acid

CAS No.: 3646-68-2

Cat. No.: B195357

Get Quote

This guide provides an in-depth exploration of D-Glucosaminic acid, a pivotal molecule in

biochemistry and a versatile building block in pharmaceutical sciences. Designed for

researchers, scientists, and professionals in drug development, this document synthesizes

critical technical data, field-proven insights, and detailed methodologies to facilitate its

application in cutting-edge research.

Core Molecular Attributes and Identifiers
D-Glucosaminic acid, systematically known as 2-amino-2-deoxy-D-gluconic acid, is an amino

sugar acid derived from the oxidation of D-glucosamine.[1] Its unique structure, featuring both

an amine and a carboxylic acid functional group on a carbohydrate backbone, underpins its

diverse biological roles and synthetic applications.

For clarity and precise identification in research and regulatory contexts, the following

quantitative data are provided:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b195357#bc-rfq
https://www.benchchem.com/product/b195357/docs?utm_src=pdf-body#d-glucosaminic-acid-a-comprehensive-technical-guide-for-advanced-research-and-development
https://www.benchchem.com/product/b195357/docs?utm_src=pdf-body#d-glucosaminic-acid-a-comprehensive-technical-guide-for-advanced-research-and-development
https://austinpublishinggroup.com/biotechnology-bioengineering/fulltext/ajbtbe-v10-id1121.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195357?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Source(s)

CAS Number 3646-68-2 [2]

Molecular Formula C₆H₁₃NO₆ [2]

Molecular Weight 195.17 g/mol [2]

Appearance
White to off-white crystalline

powder
[2]

Purity Typically ≥98% (TLC) [2]

Storage Temperature 2-8°C [2]

Biochemical Significance and Metabolic Pathways
D-Glucosaminic acid is a naturally occurring molecule with notable roles in microbial

metabolism. It is a known component of bacterial lipopolysaccharides (LPS), which are integral

to the outer membrane of Gram-negative bacteria.[3][4]

In organisms such as Salmonella enterica, D-Glucosaminic acid is catabolized through a

specific metabolic pathway. The process begins with its transport and phosphorylation to D-

glucosaminate-6-phosphate. This intermediate is then converted into 2-keto-3-deoxygluconate

6-phosphate (KDG-6-P), a key intermediate in the Entner-Doudoroff pathway, which ultimately

yields pyruvate and glyceraldehyde-3-phosphate for entry into central carbon metabolism.

The following diagram illustrates a simplified workflow of the catabolic pathway of D-
Glucosaminic acid in certain bacteria.

D-Glucosaminic Acid D-Glucosaminate-6-PhosphatePhosphorylation 2-keto-3-deoxygluconate
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Glyceraldehyde-3-Phosphate
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Caption: Catabolic pathway of D-Glucosaminic acid in bacteria.
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The synthesis of D-Glucosaminic acid can be approached through two primary routes:

enzymatic conversion and catalytic oxidation. The choice of method is often dictated by the

desired scale, purity requirements, and available resources.

Enzymatic Synthesis: A High-Specificity Approach
Enzymatic synthesis offers a highly specific and environmentally benign route to D-
Glucosaminic acid, typically yielding a product with high purity under mild reaction conditions.

Glucose oxidase is a commonly employed enzyme for this transformation.[4]

This protocol outlines a laboratory-scale synthesis of D-Glucosaminic acid from D-

glucosamine hydrochloride.

Reaction Setup:

Dissolve D-glucosamine hydrochloride in a suitable buffer (e.g., 50 mM sodium acetate,

pH 5.1) to a final concentration of 50-100 g/L.

Add glucose oxidase to the solution. The optimal enzyme concentration should be

determined empirically but can start in the range of 100-500 units per gram of substrate.

Introduce a catalase to decompose the hydrogen peroxide byproduct, which can inhibit

glucose oxidase.

Maintain the reaction mixture at a constant temperature, typically between 30-37°C.

Ensure continuous aeration of the solution, as oxygen is a co-substrate. This can be

achieved through vigorous stirring in an open flask or by bubbling air through the mixture.

Monitoring the Reaction:

The reaction progress can be monitored by Thin Layer Chromatography (TLC) or High-

Performance Liquid Chromatography (HPLC) to observe the consumption of D-

glucosamine and the formation of D-Glucosaminic acid.

Product Isolation and Purification:
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Upon completion, terminate the reaction by denaturing the enzymes, for example, by

heating the solution to 80-90°C for 15-20 minutes.

Remove the denatured protein by centrifugation or filtration.

The resulting solution containing D-Glucosaminic acid can be purified by ion-exchange

chromatography.

Catalytic Oxidation: A Scalable Chemical Approach
Catalytic oxidation provides a robust and scalable method for the synthesis of D-Glucosaminic
acid. This approach often utilizes supported noble metal catalysts.

This protocol describes the synthesis via catalytic oxidation of D-glucosamine.[5]

Catalyst Preparation:

Prepare a palladium-bismuth on activated charcoal (Pd-Bi/C) catalyst. The bimetallic

nature of the catalyst is crucial for selectivity and efficiency.

Reaction Procedure:

In a temperature-controlled reaction vessel, prepare an aqueous solution of D-

glucosamine.

Add the Pd-Bi/C catalyst to the solution.

Heat the mixture to the desired reaction temperature, typically between 60-80°C.

Pressurize the vessel with oxygen or bubble air through the solution while maintaining

vigorous stirring to ensure efficient mass transfer.

Maintain a slightly alkaline pH, as this has been shown to favor the reaction.

Work-up and Purification:

After the reaction is complete (as determined by monitoring the disappearance of the

starting material), cool the mixture and filter to remove the catalyst.
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The resulting aqueous solution can be purified by crystallization or chromatography to

yield pure D-Glucosaminic acid.

Analytical Techniques for Characterization and
Quantification
Accurate characterization and quantification of D-Glucosaminic acid are essential for quality

control and research applications. A multi-faceted analytical approach is recommended.

High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for both the

quantification of D-Glucosaminic acid and the monitoring of reaction progress. A common

method involves pre-column derivatization followed by UV detection.[6] Alternatively, HPLC

coupled with a charged aerosol detector (CAD) or mass spectrometry (MS) can be used for

direct analysis without derivatization.[7][8]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are invaluable for

the structural elucidation of D-Glucosaminic acid, confirming its identity and purity. Spectral

data in D₂O can be compared against reference spectra available in databases such as the

Biological Magnetic Resonance Bank (BMRB).[9]

Thin Layer Chromatography (TLC): TLC offers a rapid and cost-effective method for

qualitatively monitoring the progress of synthesis reactions. A suitable mobile phase can

effectively separate the more polar D-Glucosaminic acid product from the D-glucosamine

starting material.

Applications in Drug Development and Medicinal
Chemistry
The chiral nature and functional group array of D-Glucosaminic acid make it a valuable chiral

synthon in the synthesis of more complex molecules.[4]

Chiral Precursor: It serves as a starting material for the asymmetric synthesis of various

amino acids and glycosidase inhibitors.[1] Its inherent chirality can be transferred to new

stereocenters, providing an efficient route to enantiomerically pure compounds.
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Bioactive Conjugates: D-Glucosaminic acid can be conjugated to other molecules to

enhance their bioavailability or target them to specific tissues.

Therapeutic Potential: Research has explored the therapeutic potential of D-Glucosaminic
acid and its derivatives. For instance, chromium (III) complexes of D-Glucosaminic acid
have been shown to decrease blood glucose levels in animal models of type 2 diabetes.[3] It

has also been investigated for its potential role in joint health and as a component of

formulations aimed at alleviating symptoms of osteoarthritis.[10]

The following diagram illustrates the logical workflow from D-Glucosaminic acid to its potential

applications in drug development.

Applications in Drug Development
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Chiral Synthon
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Caption: D-Glucosaminic acid's roles in drug development.

Safety, Handling, and Storage
As with any chemical reagent, proper handling and storage of D-Glucosaminic acid are

paramount to ensure safety and maintain product integrity.

Handling: Avoid contact with skin, eyes, and clothing. It is recommended to handle D-
Glucosaminic acid in a well-ventilated area and to wear appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat.

Storage: D-Glucosaminic acid should be stored in a tightly sealed container in a cool, dry

place, with a recommended temperature range of 2-8°C.[2]
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Safety Data Sheet (SDS): Always consult the material's SDS for comprehensive safety

information before use.

Conclusion
D-Glucosaminic acid is a molecule of significant interest due to its biological roles and its

utility as a synthetic intermediate. A thorough understanding of its properties, synthesis, and

analytical methods is crucial for leveraging its full potential in research and development. This

guide provides a solid foundation for scientists and researchers to confidently work with and

innovate using D-Glucosaminic acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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